Cas no 54708-14-4 (2-(2,6-dimethylphenyl)acetonitrile)

2-(2,6-dimethylphenyl)acetonitrile structure
54708-14-4 structure
Product Name:2-(2,6-dimethylphenyl)acetonitrile
CAS No:54708-14-4
MF:C10H11N
MW:145.201042413712
MDL:MFCD00060300
CID:366513
PubChem ID:4036941
Update Time:2025-04-19

2-(2,6-dimethylphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dimethylphenylacetonitrile
    • 2-(2,6-dimethylphenyl)acetonitrile
    • AKOS006344185
    • MFCD00060300
    • SCHEMBL954804
    • EN300-1857115
    • 54708-14-4
    • CL9427
    • ABOLDLVTFQCAHP-UHFFFAOYSA-N
    • DTXSID50398681
    • FT-0682164
    • 2,6-dimethyl-phenyl-acetonitrile
    • Benzeneacetonitrile, 2,6-dimethyl-
    • AS-46343
    • DB-020247
    • MDL： MFCD00060300
    • Inchi： 1S/C10H11N/c1-8-4-3-5-9(2)10(8)6-7-11/h3-5H,6H2,1-2H3
    • InChI Key： ABOLDLVTFQCAHP-UHFFFAOYSA-N
    • SMILES： N#CCC1C(C)=CC=CC=1C

Computed Properties

  • Exact Mass: 145.08900
  • Monoisotopic Mass: 145.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Density: 0.979
  • Melting Point: 31-33°C
  • Boiling Point: 104°C 1mm
  • Flash Point: 122.9 °C
  • Refractive Index: 1.524
  • PSA: 23.79000
  • LogP: 2.36948

2-(2,6-dimethylphenyl)acetonitrile Security Information

  • Hazardous Material transportation number：UN 3276
  • Hazard Category Code： 20/21/22
  • Safety Instruction： S22; S36/37/39
  • HazardClass：IRRITANT
  • Risk Phrases：R20/21/22

2-(2,6-dimethylphenyl)acetonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(2,6-dimethylphenyl)acetonitrile Pricemore >>

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